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Compound of Interest

Compound Name: Boc-Met(02)-OH

Cat. No.: B558267

Essential Safety and Handling Guide for Boc-
Met(O2)-OH

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
Boc-Met(02)-OH (CAS 60280-45-7), a sulfone derivative of Boc-protected methionine.
Adherence to these procedures is essential for ensuring personal safety and maintaining a
secure laboratory environment.

Hazard Identification and Immediate Safety
Precautions

Boc-Met(02)-OH is classified with the following hazards:
o Skin Irritation (Category 2): Causes skin irritation.[1]
e Serious Eye Irritation (Category 2): Causes serious eye irritation.[1]

e Specific target organ toxicity — single exposure (Category 3), Respiratory system: May
cause respiratory irritation.[1]

In the event of exposure, follow these first aid measures:
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 After inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.

[1][2]

 After skin contact: Immediately wash the affected area with plenty of soap and water.[1][2]
Remove contaminated clothing and wash it before reuse.[1] If skin irritation persists, get
medical advice/attention.[1]

o After eye contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.

o After swallowing: Rinse mouth with water. Do NOT induce vomiting. Never give anything by
mouth to an unconscious person.[2] Seek medical attention if you feel unwell.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against exposure. The following
table summarizes the essential PPE for handling Boc-Met(02)-OH.
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PPE Category Recommended Equipment

Key Considerations

Chemical-resistant gloves
(e.g., Butyl rubber, Viton®).

Hand Protection

Standard nitrile gloves may not
offer sufficient protection
against sulfoxides and
sulfones which can enhance
skin penetration. Always
inspect gloves for tears or

holes before use.

Must be worn at all times when

Eye Protection Chemical safety goggles. ) ) )
handling the solid or solutions.
Recommended when there is
Face Protection Face shield. a risk of splashing or dust
generation.
) Provides a barrier against
Body Protection A fully buttoned lab coat.

accidental spills.

NIOSH-approved respirator

with a particulate filter (e.g.,
Respiratory Protection N95) or an organic vapor

cartridge with a particulate pre-

filter.

Required when handling the
powder outside of a certified
chemical fume hood or when
engineering controls are not
sufficient to minimize airborne

exposure.

Operational Plan: A Step-by-Step Guide to Safely

Handling Boc-Met(02)-OH

Adherence to a standardized operational workflow is crucial for minimizing risks.

1. Preparation and Engineering Controls:

Have a chemical spill kit readily available.

Work in a well-ventilated area, preferably within a certified chemical fume hood.[1]

Ensure that an eyewash station and safety shower are readily accessible.
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2. Donning PPE:

o Follow the correct sequence for putting on PPE to ensure maximum protection.

PPE Donning Sequence

Lab Coat —| Gloves [— Goggles — Face Shield [—| Respirator

Click to download full resolution via product page

Figure 1. Recommended sequence for donning Personal Protective Equipment.

3. Handling the Compound:

o Weighing: If possible, weigh the solid material inside a fume hood or a ventilated balance

enclosure to minimize dust inhalation.
» Dissolving: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

o General Handling: Avoid all personal contact, including inhalation of dust or aerosols.[3] Do
not eat, drink, or smoke in the laboratory.

4. Doffing PPE:

e The removal of PPE should be done carefully to prevent contamination of the skin and

clothing.

PPE Doffing Sequence

Face Shield > Goggles > Gloves > Lab Coat > Respirator

Click to download full resolution via product page
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Figure 2. Recommended sequence for doffing Personal Protective Equipment.

5. Hand Washing:

e Thoroughly wash hands with soap and water after removing gloves and before leaving the
laboratory.

Disposal Plan

Proper disposal of Boc-Met(02)-OH and its containers is crucial to prevent environmental
contamination and ensure regulatory compliance.

o Chemical Waste: Unused or waste Boc-Met(02)-OH should be disposed of as chemical
waste.

o Contaminated Materials: Any materials that have come into contact with Boc-Met(02)-OH,
such as pipette tips, gloves, and absorbent paper, should be considered contaminated and
disposed of as chemical waste.[4]

o Containers: Empty containers should be triple-rinsed with a suitable solvent, and the rinsate
collected as chemical waste. The empty, rinsed container can then be disposed of according
to your institution's guidelines.

o Professional Disposal: All chemical waste should be collected in a properly labeled, sealed
container and disposed of through a licensed professional waste disposal service.[4] Do not
dispose of down the drain or in the regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Boc-
Met(O2)-OH]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b558267#personal-protective-equipment-for-handling-
boc-met-02-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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